Cas no 13140-83-5 (Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-)

Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl- structure
13140-83-5 structure
Product name:Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-
CAS No:13140-83-5
MF:C27H24N4O2
MW:436.50506
CID:119337
PubChem ID:518708

Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • -(methylenedi-4,1-phenylene)bis[N'-phenyl-Urea ]
    • N,N"-(methylenedi-4,1-phenylene)bis[N'-phenyl-Urea]
    • 1,1'-(methanediyldibenzene-4,1-diyl)bis(3-phenylurea)
    • N,N''-[methylenebis(4,1-phenylene)]bis(N'-phenylurea)
    • SCHEMBL2891493
    • Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-
    • N-(4-{4-[(anilinocarbonyl)amino]benzyl}phenyl)-N'-phenylurea
    • Oprea1_495477
    • DTXSID2074613
    • 13140-83-5
    • 1-phenyl-3-[4-[[4-(phenylcarbamoylamino)phenyl]methyl]phenyl]urea
    • Urea, N,N''-(methylenedi-4,1-phenylene)bis(N'-phenyl-
    • 4,4'-Methylene di-carbanilide
    • Oprea1_393066
    • 1,1'-(methylenebis(4,1-phenylene))bis(3-phenylurea)
    • N,N/-(methylenedi-4,1-phenylene)bis[N/'-phenyl-Urea]
    • AKOS000492853
    • Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-
    • Inchi: 1S/C27H24N4O2/c32-26(28-22-7-3-1-4-8-22)30-24-15-11-20(12-16-24)19-21-13-17-25(18-14-21)31-27(33)29-23-9-5-2-6-10-23/h1-18H,19H2,(H2,28,30,32)(H2,29,31,33)
    • InChI Key: AFGPVXVFZRRJGM-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(CC2C=CC(NC(NC3C=CC=CC=3)=O)=CC=2)=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 436.19012
  • Monoisotopic Mass: 436.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 82.26

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